Cas no 1980086-63-2 (tert-Butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate)

• Product Name: tert-Butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate
• CAS No: 1980086-63-2
• MF: C₉H₁₁F₇O₃
• MW: 300.170667886734
• MDL: MFCD28334435
• CID: 4632636
• Update Time: 2025-10-28

tert-Butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate

• MDL： MFCD28334435
• Inchi： 1S/C9H11F7O3/c1-6(2,3)19-5(17)18-4-7(10,11)8(12,13)9(14,15)16/h4H2,1-3H3
• InChI Key： XAKWUAKDSHRXRR-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)C(F)(F)C(F)(F)F)(=O)OC(C)(C)C

Additional information on tert-Butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate

Professional Introduction to Tert-Butyl 2,2,3,3,4,4,4-Heptafluorobutyl Carbonate (CAS No. 1980086-63-2)

Tert-Butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate, identified by the chemical compound code CAS No. 1980086-63-2, is a specialized fluorinated carbonate ester that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of highly electronegative fluorine atoms, which confer distinct physicochemical characteristics such as enhanced lipophilicity, metabolic stability, and resistance to hydrolysis. These attributes make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The molecular structure of tert-butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate consists of a carbonate linkage between a tert-butyl group and a heptafluorobutyl chain. The heptafluorobutyl moiety is a fluorinated alkyl group that introduces significant steric hindrance and electronic effects into the molecule. This combination of features makes it an attractive building block for designing molecules with tailored properties for applications ranging from drug development to advanced polymer chemistry.

In recent years, the demand for fluorinated compounds in pharmaceutical research has surged due to their ability to modulate biological activity and improve drug-like properties. The fluorine atoms in tert-butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate contribute to its stability under physiological conditions and enhance its interaction with biological targets. For instance, fluorine substitution at specific positions in drug molecules can lead to increased metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This property is particularly valuable in the development of long-acting drugs that require minimal dosing frequency.

Moreover, the carbonate ester functionality in this compound serves as a versatile handle for further chemical modifications. Carbonate esters are widely used in synthetic chemistry due to their reactivity under various conditions, including nucleophilic substitution reactions that allow for the introduction of diverse functional groups. This flexibility makes tert-butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate a valuable precursor in the synthesis of complex organic molecules.

Recent advancements in fluorinated chemistry have highlighted the role of highly substituted perfluoroalkyl groups in enhancing material properties. The heptafluorobutyl chain in this compound imparts exceptional lipophilicity and thermal stability, making it suitable for applications in advanced polymer formulations. These polymers exhibit improved resistance to environmental degradation and can be engineered for specific uses such as coatings or high-performance composites. The incorporation of fluorine atoms also enhances hydrophobicity, which is beneficial in applications where water resistance is critical.

The pharmaceutical industry has leveraged the unique properties of fluorinated compounds like tert-butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate to develop novel therapeutic agents. For example, fluorine-containing drugs have shown enhanced binding affinity and selectivity due to their ability to engage with hydrophobic pockets on biological targets. This has led to the discovery of new treatments for diseases such as cancer and infectious disorders. The compound’s stability under various conditions ensures that it can be incorporated into drug candidates without compromising their efficacy or safety.

In addition to pharmaceutical applications,tert-butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate finds utility in agrochemicals and specialty chemicals. Its resistance to hydrolysis makes it an excellent candidate for use in pesticide formulations where long-lasting activity is desired. The compound’s ability to withstand extreme environmental conditions ensures that agrochemical products remain effective over extended periods.

The synthesis of tert-butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for industrial applications. These methods often involve palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes that facilitate the introduction of fluorine atoms into complex molecular frameworks.

From a regulatory perspective,tert-butyl 2,2,3,3,4,4,4-heptafluorobutyl carbonate must meet stringent quality standards to ensure safety and efficacy in its intended applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) and comply with international guidelines set forth by agencies such as the International Council for Harmonisation (ICH). These regulations ensure that the compound is produced consistently and meets the highest standards of purity and performance.

The future prospects of tert-butyl 2,2,3,3,4,4,4-heptafluorobutly carbonate are promising as research continues to uncover new applications for fluorinated compounds. Innovations in synthetic chemistry are enabling scientists to design more complex molecules with tailored properties for use in pharmaceuticals,bioaterials，and other high-tech industries。The continued exploration of fluorine’s role in molecular design promises to yield groundbreaking advancements across multiple scientific disciplines.